Cas no 79397-71-0 (1-Heptanol, 2,6-dimethyl-, (S)-)

• Product Name: 1-Heptanol, 2,6-dimethyl-, (S)-
• CAS No: 79397-71-0
• Molecular Formula: C₉H₂₀O
• Molecular Weight: 144.255
• CID: 4189385
• PubChem ID: 11528360

1-Heptanol, 2,6-dimethyl-, (S)- Properties

Names and Identifiers

• 1-Heptanol, 2,6-dimethyl-, (S)-
• 1-Heptanol, 2,6-dimethyl-, (2S)-
• (2S)-2,6-dimethylheptan-1-ol
• Q27156550
• RCYIBFNZRWQGNB-VIFPVBQESA-N
• EN300-6507415
• CHEBI:83008
• 79397-71-0

• InChIKey： RCYIBFNZRWQGNB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H20O/c1-8(2)5-4-6-9(3)7-10/h8-10H,4-7H2,1-3H3
• SMILES： CC(C)CCCC(C)CO

Computed Properties

• Exact Mass: 144.151415257Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 144.151415257Da
• Heavy Atom Count: 10
• Complexity: 69.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols